molecular formula C7H8ClN3S B1204813 N-(3-chlorophenyl)hydrazinecarbothioamide CAS No. 42135-76-2

N-(3-chlorophenyl)hydrazinecarbothioamide

Cat. No. B1204813
CAS RN: 42135-76-2
M. Wt: 201.68 g/mol
InChI Key: YUSLJYYTYKWSHL-UHFFFAOYSA-N
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Description

“N-(3-chlorophenyl)hydrazinecarbothioamide” is a chemical compound with the molecular formula C7H8ClN3S. It is synthesized by reacting 1-chloro-3-isothiocyanatobenzene with hydrazine hydrate in 2-propanol .


Synthesis Analysis

The synthesis of “N-(3-chlorophenyl)hydrazinecarbothioamide” involves reacting 1-chloro-3-isothiocyanatobenzene with hydrazine hydrate in 2-propanol . The 1H-NMR spectrum shows its existence in a Zwitter ionic betain form . A number of 2-arylidene-N-(3-chlorophenyl)hydrazinecarbothioamides were synthesized by the condensation of 2 with aromatic aldehydes in absolute ethanol and in the presence of a catalytic amount of glacial acetic acid .


Molecular Structure Analysis

The molecular structure of “N-(3-chlorophenyl)hydrazinecarbothioamide” is characterized by spectroscopic methods as well as mass spectrometry . The molecular modeling and atomic charges of heteroatoms in all compounds were performed using Chem3D Pro 12.0.2 software .


Chemical Reactions Analysis

“N-(3-chlorophenyl)hydrazinecarbothioamide” can react with 2-bromo-1-(4-bromophenyl)ethanone in 2-propanol/DMF in the presence of anhydrous potassium carbonate to produce the respective 2-(arylidenehydrazono)-4-(4-bromophenyl)-3-(3-chlorophenyl)-2,3-dihydrothiazoles .

properties

IUPAC Name

1-amino-3-(3-chlorophenyl)thiourea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8ClN3S/c8-5-2-1-3-6(4-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YUSLJYYTYKWSHL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Cl)NC(=S)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8ClN3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70962303
Record name N-(3-Chlorophenyl)hydrazinecarboximidothioic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70962303
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

201.68 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

16.5 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24831859
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

N-(3-chlorophenyl)hydrazinecarbothioamide

CAS RN

42135-76-2
Record name 4-(3-Chlorophenyl)thiosemicarbazide
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Record name 42135-76-2
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Record name N-(3-Chlorophenyl)hydrazinecarboximidothioic acid
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Record name 42135-76-2
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the primary use of 4-(3-Chlorophenyl)-3-thiosemicarbazide in the context of the provided research?

A: The research primarily utilizes 4-(3-Chlorophenyl)-3-thiosemicarbazide as a precursor for synthesizing substituted 2-hydrazono-2(3H)-thiazole derivatives. [] These derivatives are then evaluated for their antimicrobial activity against various bacterial and fungal strains. []

Q2: Can you elaborate on the synthesis of 2-hydrazono-2(3H)-thiazole derivatives from 4-(3-Chlorophenyl)-3-thiosemicarbazide and their antimicrobial potential?

A: The synthesis involves reacting 4-(3-Chlorophenyl)-3-thiosemicarbazide with different substituted acetophenones, leading to the formation of 4-(3-Chlorophenyl)-3-thiosemicarbazones. [] These thiosemicarbazones then undergo a cyclization reaction with 2,4′-dibromoacetophenone, yielding the desired 2-hydrazono-2(3H)-thiazole derivatives. [] The study highlights that derivatives containing a substituted phenyl or indolyl group at the hydrazone moiety demonstrated superior antimicrobial activity against Escherichia coli and Candida albicans compared to those with a cycloalkyl group. []

Q3: Besides its use in synthesizing thiazole derivatives, is there any other application of 4-(3-Chlorophenyl)-3-thiosemicarbazide mentioned in the research?

A: Yes, the research also explores the synthesis of arylidene-hydrazinyl-thiazolines using 4-(3-Chlorophenyl)-3-thiosemicarbazide as a precursor. [] The study focuses on characterizing these synthesized compounds using mass spectrometry techniques. []

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